Cas no 1396875-12-9 (4-[(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)methyl]-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidine)

• Product Name: 4-[(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)methyl]-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidine
• CAS No: 1396875-12-9
• MF: C₁₃H₁₈N₄OS₃
• MW: 342.503218173981
• CID: 5364229
• Update Time: 2025-08-03

4-[(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)methyl]-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-[[(4,5-dihydro-2-thiazolyl)thio]methyl]-1-piperidinyl](4-methyl-1,2,3-thiadiazol-5-yl)-
• 4-[(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)methyl]-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidine

• Inchi： 1S/C13H18N4OS3/c1-9-11(21-16-15-9)12(18)17-5-2-10(3-6-17)8-20-13-14-4-7-19-13/h10H,2-8H2,1H3
• InChI Key： WCRIRMWPNYHCCR-UHFFFAOYSA-N
• SMILES： C(N1CCC(CSC2=NCCS2)CC1)(C1SN=NC=1C)=O

Additional information on 4-[(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)methyl]-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidine

Research Briefing on 4-[(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)methyl]-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidine (CAS: 1396875-12-9)

In recent years, the compound 4-[(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)methyl]-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidine (CAS: 1396875-12-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique thiazole and thiadiazole moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 4-[(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)methyl]-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidine involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, with particular emphasis on the incorporation of the thiadiazole carbonyl group, which is critical for the compound's bioactivity. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound, ensuring its suitability for further biological evaluation.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against a range of bacterial and fungal pathogens. Its antimicrobial properties are attributed to the disruption of microbial cell wall synthesis and interference with essential enzymatic pathways. Notably, the thiadiazole moiety has been identified as a key pharmacophore, contributing to the compound's ability to bind selectively to microbial targets. These findings have spurred interest in the development of derivatives with enhanced efficacy and reduced toxicity.

In the context of cancer research, preliminary in vitro and in vivo studies have demonstrated that 4-[(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)methyl]-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidine exhibits cytotoxic effects against several cancer cell lines, including those resistant to conventional chemotherapy. The compound's ability to induce apoptosis and inhibit angiogenesis has been linked to its interaction with specific signaling pathways, such as the PI3K/AKT and MAPK cascades. These insights have paved the way for further investigations into its potential as a targeted therapy for malignancies with limited treatment options.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Recent efforts have focused on structural modifications to improve pharmacokinetic properties, with some derivatives showing enhanced oral absorption and prolonged half-life in animal models. Additionally, computational modeling and high-throughput screening are being utilized to identify optimal formulations and delivery systems.

In conclusion, 4-[(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)methyl]-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidine represents a compelling candidate for further development in both antimicrobial and anticancer therapeutics. Its unique chemical structure and multifaceted mechanism of action underscore its potential to address unmet medical needs. Ongoing research aims to elucidate its full therapeutic spectrum and optimize its clinical applicability, positioning it as a valuable asset in the arsenal of modern medicine.